Cas no 941265-14-1 (4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 941265-14-1
• MF: C₂₂H₂₂ClN₅O₃S
• MW: 471.959782123566
• CID: 5429777
• Update Time: 2025-08-04

4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[5-[4-(3-chlorophenyl)piperazin-1-yl]-4-cyano-1,3-oxazol-2-yl]-N,N-dimethylbenzenesulfonamide
• 4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C22H22ClN5O3S/c1-26(2)32(29,30)19-8-6-16(7-9-19)21-25-20(15-24)22(31-21)28-12-10-27(11-13-28)18-5-3-4-17(23)14-18/h3-9,14H,10-13H2,1-2H3
• InChI Key： HVTQDHVGKIWGDF-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(N3CCN(C4=CC=CC(Cl)=C4)CC3)O2)C=C1

Additional information on 4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941265-14-1)

The compound 4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide, identified by CAS No. 941265-14-1, is a sophisticated chemical entity with a unique structural framework. This molecule integrates a piperazine moiety, a cyanoxazole core, and a dimethylbenzene sulfonamide group, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical developers frequently explore its potential applications due to its modular design, which allows for targeted interactions with biological systems.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural features of 4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide align with these trends, as its piperazine and sulfonamide groups are known to enhance binding affinity and selectivity. This has led to increased searches for "piperazine-based therapeutics" and "sulfonamide derivatives in drug design," reflecting its relevance in contemporary research.

The cyanoxazole component of this compound is particularly noteworthy, as oxazole derivatives are widely studied for their heterocyclic versatility in organic synthesis. Users often query "oxazole applications in pharmaceuticals" or "cyano-substituted heterocycles," highlighting the growing curiosity about this structural motif. The presence of a 3-chlorophenyl group further diversifies its potential interactions, making it a candidate for exploring structure-activity relationships (SAR) in lead optimization.

From a synthetic chemistry perspective, CAS No. 941265-14-1 exemplifies the convergence of multicomponent reactions and click chemistry strategies. Its assembly involves precise functionalization of the piperazine ring and oxazole core, topics frequently searched in academic and industrial settings. Keywords like "piperazine synthesis" and "oxazole ring formation" are commonly associated with this compound, underscoring its utility as a model for complex molecular architectures.

Beyond its chemical attributes, 4-{5-4-(3-chlorophenyl)piperazin-1-yl-4-cyano-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide has garnered attention in computational drug discovery. Molecular docking studies often leverage its sulfonamide and piperazine groups to predict binding modes with protein targets. Searches for "computational modeling of sulfonamides" or "piperazine docking studies" correlate with this application, demonstrating its interdisciplinary appeal.

In conclusion, CAS No. 941265-14-1 represents a compelling case study in modern chemical research. Its blend of heterocyclic diversity, pharmacophoric elements, and synthetic accessibility positions it as a valuable tool for scientists exploring drug-like properties and molecular interactions. As the scientific community continues to prioritize targeted therapies and fragment-based drug design, compounds like this will remain at the forefront of innovation.